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Abstract

Chloromethyl thiocyanate (CMTC) is a versatile reagent in organic synthesis, primarily
utilized for the introduction of the chloromethyl group and as a precursor for various
functionalized thiocyanates and heterocyclic compounds. This document provides a detailed
overview of its chemical properties, synthesis methodologies, and relevant experimental
protocols. Quantitative data is presented in a structured format for clarity, and a logical
workflow of its synthesis is visualized.

Chemical Properties and Formula

Chloromethyl thiocyanate is a colorless to pale yellow liquid. It is recognized for its utility as a
cross-linking agent in organic chemistry.[1] The fundamental chemical and physical properties
of Chloromethyl thiocyanate are summarized in the table below.
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Property Value Reference
Chemical Formula C2H2CINS [1112][3]
Molecular Weight 107.56 g/mol [11[2][3]
CAS Number 3268-79-9 [11[3]
Linear Formula CICH2SCN

Density 1.37 g/mL at 25 °C

Boiling Point 185 °C (1013 hPa)

Flash Point 84 °C [1](4]
Refractive Index n20/D 1.515

SMILES C(SC#N)CI [1]

Synthesis of Chloromethyl Thiocyanate

The synthesis of chloromethyl thiocyanate can be achieved through various chemical

reactions. The most prominently documented method involves the reaction of

bromochloromethane with a thiocyanate salt in the presence of a catalyst.[5] Alternative

methods include the reaction of thiocyanic acid with chloromethyl methyl ether and the direct

chlorination of thiocyanic acid.[1]

Synthesis from Bromochloromethane

A common and effective method for producing chloromethyl thiocyanate is the reaction of

bromochloromethane with an alkali or alkaline earth metal thiocyanate, or ammonium

thiocyanate.[5] This reaction is typically carried out in an aqueous medium with an onium salt

acting as a phase-transfer catalyst.[5]

The general reaction is as follows:

BrCHzCl + M-SCN - CICH2SCN + M-Br

Where M can be Na*, K+, NHa™, or other similar cations.
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The table below summarizes the quantitative data from representative syntheses using this
method.[5]

Reaction Time

Thiocyanate Salt Catalyst Yield (%)
(hours)
) ) Tetraphenyl
Sodium Thiocyanate _ _ 55 69.8
phosphonium bromide
Ammonium Benzyl triethyl 710
Thiocyanate ammonium chloride '
Calcium Thiocyanate Benzyl triethyl
10 72.5

trihnydrate ammonium chloride

Experimental Protocols

The following are detailed experimental protocols for the synthesis of chloromethyl
thiocyanate from bromochloromethane.

Protocol Using Sodium Thiocyanate

Materials:

Bromochloromethane (2 moles)

Sodium thiocyanate (2 moles)

Water (200 grams)

Tetraphenyl phosphonium bromide (8 grams)

Procedure:

e A solution of 2 moles of sodium thiocyanate in 200 grams of water is prepared.
» 2 moles of bromochloromethane are added to the solution.

» 8 grams of tetraphenyl phosphonium bromide are added as a catalyst.
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e The mixture is heated to reflux and stirred intensively.

e The reaction is allowed to proceed for 5.5 hours, during which the temperature will rise to
approximately 95°C.

 After the reaction is complete, the organic phase containing chloromethyl thiocyanate is
isolated.

The product can be further purified by vacuum distillation.[5]

Protocol Using Ammonium Thiocyanate

Materials:

Bromochloromethane (129.5 grams, 1 mole)

Ammonium thiocyanate (76 grams, 1 mole)

Water (100 grams)

Benzyl triethyl ammonium chloride (4 grams)

Procedure:

A solution of 76 grams of ammonium thiocyanate in 100 grams of water is prepared.
e 129.5 grams of bromochloromethane are added to the solution.

o 4 grams of benzyl triethyl ammonium chloride are added as a catalyst.

o The mixture is boiled at reflux for 5 hours with intensive stirring.

e The organic phase is then separated, washed with water, and distilled under vacuum to
isolate the pure chloromethyl thiocyanate.[5]

Synthesis Workflow Visualization

The following diagram illustrates the key steps in the synthesis of chloromethyl thiocyanate
from bromochloromethane and a thiocyanate salt.
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Caption: Synthesis workflow of Chloromethyl Thiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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